Cas no 1804435-41-3 (2-(Difluoromethyl)-3-iodo-5-methoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Difluoromethyl)-3-iodo-5-methoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1804435-41-3
• MF: C₈H₅F₅INO₂
• MW: 369.027292013168
• CID: 4814292
• Update Time: 2025-05-23

2-(Difluoromethyl)-3-iodo-5-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-5-methoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5INO2/c1-16-3-2-15-5(7(9)10)4(14)6(3)17-8(11,12)13/h2,7H,1H3
• InChI Key： HQYLAHBTAREPEI-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4

Additional information on 2-(Difluoromethyl)-3-iodo-5-methoxy-4-(trifluoromethoxy)pyridine

2-(Difluoromethyl)-3-iodo-5-methoxy-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1804435-41-3, known as 2-(Difluoromethyl)-3-iodo-5-methoxy-4-(trifluoromethoxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a variety of functional groups, including a difluoromethyl group, an iodo group, a methoxy group, and a trifluoromethoxy group. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

The pyridine ring serves as the core structure of this compound, providing a rigid and planar framework that facilitates various chemical reactions. The difluoromethyl group attached at the 2-position introduces electron-withdrawing effects due to the electronegativity of fluorine atoms, which can influence the reactivity of the molecule in synthetic transformations. Similarly, the trifluoromethoxy group at the 4-position also contributes to electron-withdrawing effects, further modulating the electronic environment of the pyridine ring.

The iodo group at the 3-position is particularly significant as it acts as a leaving group in nucleophilic substitution reactions, enabling the synthesis of derivatives with diverse functionalities. This makes the compound a versatile building block in organic synthesis. Additionally, the methoxy group at the 5-position introduces electron-donating effects through resonance, which can counterbalance the electron-withdrawing effects of the other substituents and fine-tune the overall electronic properties of the molecule.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3-iodo-5-methoxy-4-(trifluoromethoxy)pyridine in drug discovery and development. Its unique combination of functional groups makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. For instance, researchers have investigated its ability to modulate kinase activity, which is crucial in treating various diseases including cancer and inflammatory disorders.

In addition to its biological applications, this compound has also been explored for its potential in materials science. The presence of multiple fluorinated groups enhances its thermal stability and chemical resistance, making it suitable for applications in high-performance materials such as polymers and coatings. Recent advancements in polymer chemistry have demonstrated how such fluorinated pyridines can be incorporated into polymeric systems to improve their mechanical and thermal properties.

The synthesis of 2-(Difluoromethyl)-3-iodo-5-methoxy-4-(trifluoromethoxy)pyridine involves a series of intricate chemical transformations that require precise control over reaction conditions to achieve high yields and purity. Key steps include nucleophilic aromatic substitution reactions and fluorination processes that introduce the critical functional groups onto the pyridine ring.

One of the most promising areas of research involving this compound is its role in agrochemicals. Its ability to interact with specific targets related to pest control has led to investigations into its potential as an insecticide or herbicide component. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against agricultural pests while maintaining low toxicity to non-target organisms.

Furthermore, 2-(Difluoromethyl)-3-iodo-5-methoxy-4-(trifluoromethoxy)pyridine has been utilized as a precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs). These materials are highly porous and exhibit exceptional catalytic properties, making them valuable in industrial applications such as gas storage and catalysis.

In conclusion, 2-(Difluoromethyl)-3-iodo-5-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804435-41-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and agrochemical development.